Cas no 470483-92-2 (1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone)
470483-92-2 structure
Product Name:1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone
CAS No:470483-92-2
MF:C7H6ClN5O
MW:211.608438968658
CID:1082955
PubChem ID:10149094
Update Time:2025-04-20
1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone
- 1-(2-amino-6-chloropurin-9-yl)ethanone
- GFYVWLSUWPYDTJ-UHFFFAOYSA-N
- 470483-92-2
- 1-(2-Amino-6-chloro-9H-purin-9-yl)ethanone
- SCHEMBL4799051
- 1-(2-amino-6-chloro-9H-purin-9-yl)ethan-1-one
- 9-acetyl-2-amino-6-chloropurine
- DB-208183
- 9-acetyl-2-amino-6-chloro-9h-purine
-
- Inchi: 1S/C7H6ClN5O/c1-3(14)13-2-10-4-5(8)11-7(9)12-6(4)13/h2H,1H3,(H2,9,11,12)
- InChI Key: GFYVWLSUWPYDTJ-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC(N)=N1)N(C(C)=O)C=N2
Computed Properties
- Exact Mass: 211.0260875g/mol
- Monoisotopic Mass: 211.0260875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 86.7Ų
1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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